Cas no 64545-69-3 (1-Cyclopropyl-2,5-dimethyl-4-nitrobenzene)

• Product name: 1-Cyclopropyl-2,5-dimethyl-4-nitrobenzene
• CAS No: 64545-69-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226
• CID: 2792271
• PubChem ID: 23269351

1-Cyclopropyl-2,5-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2,5-dimethyl-4-nitrobenzene
• DTXSID80632025
• 64545-69-3

• Inchi： InChI=1S/C11H13NO2/c1-7-6-11(12(13)14)8(2)5-10(7)9-3-4-9/h5-6,9H,3-4H2,1-2H3
• InChI Key： BORCHSMUIRNALD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų